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Compound of Interest

Compound Name:
Methyl N-methylglycinate

hydrochloride

Cat. No.: B554668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

thermal stability of methyl N-methylglycinate hydrochloride (also known as sarcosine methyl

ester hydrochloride). Due to the limited availability of specific experimental data in publicly

accessible literature, this guide combines available physical property data with generalized

experimental protocols and a putative decomposition pathway based on related chemical

structures.

Introduction
Methyl N-methylglycinate hydrochloride is a derivative of sarcosine, a naturally occurring

amino acid. It finds applications in various research areas, including its use as a substrate in

enzyme assays and in studies related to neurotransmitter function.[1] Understanding the

thermal stability of this compound is crucial for its proper handling, storage, and application in

drug development and other research fields where it may be subjected to various processing

temperatures.

Physicochemical Properties
Methyl N-methylglycinate hydrochloride is a white to cream-colored crystalline powder that

is soluble in water.[1] Key physicochemical properties are summarized below.
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Property Value Source

Molecular Formula C₄H₉NO₂·HCl [1]

Molecular Weight 139.58 g/mol [1]

Appearance
White to cream crystalline

powder
[1]

Solubility Soluble in water [1]

Thermal Stability Data
Specific thermogravimetric analysis (TGA) data for methyl N-methylglycinate hydrochloride
is not readily available in the reviewed literature. However, several sources provide melting

point data, some of which are noted as decomposition points. It is important to note the

variability in these reported values, which may be attributed to differences in experimental

conditions and sample purity.

Melting Point /
Decomposition

Method Source

148-152°C DSC [1]

117-119°C Not specified (lit.)

208-212°C (dec.) Not specified (lit.)

175°C (dec.) Not specified (lit.)

The significant discrepancies in the reported literature values for melting and decomposition

points highlight the need for standardized thermal analysis of this compound.

Experimental Protocols for Thermal Analysis
To accurately determine the thermal stability of methyl N-methylglycinate hydrochloride,

standardized thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)

should be performed. The following are detailed, generalized protocols applicable to the

analysis of this compound.
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Thermogravimetric Analysis (TGA)
Objective: To determine the decomposition temperature and mass loss profile of methyl N-
methylglycinate hydrochloride.

Instrumentation: A calibrated thermogravimetric analyzer.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of the methyl N-methylglycinate
hydrochloride sample into a clean, tared TGA pan (typically aluminum or platinum).

Instrument Setup:

Place the sample pan in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min

to prevent oxidative decomposition.

Set the temperature program to heat the sample from ambient temperature (e.g., 25°C) to

a final temperature of at least 300°C at a linear heating rate of 10°C/min.

Data Acquisition: Record the sample mass as a function of temperature.

Data Analysis:

Plot the mass loss percentage versus temperature to obtain the TGA curve.

Determine the onset temperature of decomposition, which is the temperature at which

significant mass loss begins.

Calculate the derivative of the TGA curve (DTG curve) to identify the temperatures of

maximum decomposition rates.

Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point, enthalpy of fusion, and to observe any other thermal

events such as solid-solid transitions or decomposition.
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Instrumentation: A calibrated differential scanning calorimeter.

Methodology:

Sample Preparation: Accurately weigh 2-5 mg of the methyl N-methylglycinate
hydrochloride sample into a hermetically sealed aluminum DSC pan. An empty, sealed

aluminum pan should be used as a reference.

Instrument Setup:

Place the sample and reference pans in the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min.

Set the temperature program to heat the sample from ambient temperature to a

temperature above the expected melting/decomposition point (e.g., 250°C) at a linear

heating rate of 10°C/min.

Data Acquisition: Record the differential heat flow between the sample and the reference as

a function of temperature.

Data Analysis:

Plot the heat flow versus temperature to obtain the DSC thermogram.

Determine the onset temperature and peak temperature of any endothermic or exothermic

events.

For melting, the endothermic peak should be integrated to calculate the enthalpy of fusion.

Visualizing Thermal Analysis Workflow and
Potential Decomposition
The following diagrams illustrate the logical workflow for thermal stability analysis and a

putative thermal decomposition pathway for methyl N-methylglycinate hydrochloride.
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Caption: Logical workflow for thermal stability analysis.

Disclaimer: The following decomposition pathway is putative and based on the known thermal

degradation of related compounds, such as sarcosine ethyl ester hydrochloride.[2] Direct

experimental evidence for methyl N-methylglycinate hydrochloride is currently lacking.
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Caption: Putative thermal decomposition pathway.

Based on the safety data for the analogous sarcosine ethyl ester hydrochloride, the primary

hazardous decomposition products upon heating are expected to include hydrogen chloride

gas, carbon monoxide, carbon dioxide, and nitrogen oxides.[2]

Conclusion
The thermal stability of methyl N-methylglycinate hydrochloride is a critical parameter for its

use in research and development. While there is some data available regarding its melting

point, there is a clear need for comprehensive thermal analysis using standardized TGA and

DSC protocols to establish a definitive decomposition profile. The information and protocols

provided in this guide serve as a foundation for researchers to conduct their own detailed

thermal stability assessments, ensuring the safe and effective use of this compound. Further

studies, such as pyrolysis-gas chromatography-mass spectrometry, would be invaluable in

elucidating the precise decomposition pathway and identifying all resulting byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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